![molecular formula C7H6OS B6235113 4H,5H,6H-cyclopenta[b]thiophen-5-one CAS No. 33449-51-3](/img/no-structure.png)
4H,5H,6H-cyclopenta[b]thiophen-5-one
Overview
Description
4H,5H,6H-cyclopenta[b]thiophen-5-one, also known as 4,6-dihydro-5H-cyclopenta[b]thiophen-5-one, is a chemical compound with the molecular formula C7H6OS . It has a molecular weight of 138.19 .
Molecular Structure Analysis
The InChI code for 4H,5H,6H-cyclopenta[b]thiophen-5-one is 1S/C7H6OS/c8-6-3-5-1-2-9-7(5)4-6/h1-2H,3-4H2 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
4H,5H,6H-cyclopenta[b]thiophen-5-one has a melting point of 100-101 degrees Celsius .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,6H-cyclopenta[b]thiophen-5-one involves the cyclization of a suitable precursor molecule containing a thiophene ring and a carbonyl group. The reaction can be carried out under acidic or basic conditions, depending on the choice of reagents and catalysts. The overall strategy is to introduce the necessary functional groups and then cyclize the molecule to form the desired product.", "Starting Materials": [ "Thiophene", "Acetone", "Bromine", "Sodium hydroxide", "Sulfuric acid", "Hydrogen peroxide", "Sodium bicarbonate", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Bromination of thiophene using bromine in the presence of sulfuric acid to form 2-bromothiophene", "Step 2: Alkylation of 2-bromothiophene with acetone using sodium hydroxide as a base to form 4-(propan-2-ylidene)thiophene-2-bromide", "Step 3: Oxidation of 4-(propan-2-ylidene)thiophene-2-bromide using hydrogen peroxide in the presence of sodium bicarbonate to form 4-(propan-2-ylidene)thiophene-2-one", "Step 4: Cyclization of 4-(propan-2-ylidene)thiophene-2-one using methanol or ethanol as a solvent and a suitable acid or base catalyst to form 4H,5H,6H-cyclopenta[b]thiophen-5-one" ] } | |
CAS RN |
33449-51-3 |
Molecular Formula |
C7H6OS |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
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